Cas no 650606-23-8 (2-Propenenitrile, 3-[3,4-bis(hexyloxy)phenyl]-2-(ethoxymethyl)-, (2E)-)

• Product Name: 2-Propenenitrile, 3-[3,4-bis(hexyloxy)phenyl]-2-(ethoxymethyl)-, (2E)-
• CAS No: 650606-23-8
• MF: C₂₄H₃₇NO₃
• MW: 387.555487394333
• CID: 408782
• PubChem ID: 71377419
• Update Time: 2025-04-19

2-Propenenitrile, 3-[3,4-bis(hexyloxy)phenyl]-2-(ethoxymethyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-[3,4-bis(hexyloxy)phenyl]-2-(ethoxymethyl)-, (2E)-
• 3-(3,4-dihexoxyphenyl)-2-(ethoxymethyl)prop-2-enenitrile
• 650606-23-8
• 3-[3,4-Bis(hexyloxy)phenyl]-2-(ethoxymethyl)prop-2-enenitrile
• DTXSID70800059

• Inchi： 1S/C24H37NO3/c1-4-7-9-11-15-27-23-14-13-21(17-22(19-25)20-26-6-3)18-24(23)28-16-12-10-8-5-2/h13-14,17-18H,4-12,15-16,20H2,1-3H3
• InChI Key： YFHRHOJNPBNUQK-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C#N)COCC)C=CC=1OCCCCCC)CCCCCC

Computed Properties

• Exact Mass: 387.27751
• Monoisotopic Mass: 387.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.48